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Compound of Interest

Compound Name: 4-Ethylheptan-2-one

Cat. No.: B8608265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive toxicological overview of 4-Ethylheptan-
2-one based on available data for structurally similar compounds. No direct toxicological

studies have been identified for 4-Ethylheptan-2-one. The information herein is intended for

research and professional audiences and relies on a read-across approach from analogue

substances.

Executive Summary
4-Ethylheptan-2-one is an aliphatic ketone for which specific toxicological data is not readily

available. This guide utilizes a read-across approach, leveraging data from structurally similar

ketones, primarily 2-heptanone, 4-heptanone, 2-nonanone, and 5-nonanone, to provide a

preliminary hazard assessment. Aliphatic ketones are generally characterized by low to

moderate acute toxicity, potential for mild skin and eye irritation, and a low likelihood of

genotoxicity. The primary metabolic pathway for these substances involves cytochrome P450-

mediated oxidation.

Chemical and Physical Properties of 4-Ethylheptan-
2-one
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Property Value

Molecular Formula C9H18O

Molecular Weight 142.24 g/mol

CAS Number 121138-93-0

Appearance Colorless liquid (presumed)

Boiling Point 173 - 175 °C

Flash Point 59 °C

Toxicological Data (Read-Across Approach)
The toxicological data presented below is derived from studies on structural analogues of 4-
Ethylheptan-2-one. This approach is based on the principle that substances with similar

chemical structures and properties will exhibit similar toxicological profiles.

Acute Toxicity
Aliphatic ketones generally exhibit low to moderate acute toxicity.
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Endpoint Analogue Species Route Value Reference

LD50 2-Heptanone Rat Oral
1600 - 1670

mg/kg
[1][2]

LD50 2-Heptanone Mouse Oral
730 - 750

mg/kg
[2][3]

LD50 2-Heptanone Rabbit Dermal
>5,000 -

12,600 mg/kg
[1]

LC50 2-Heptanone Rat Inhalation
>16.7 mg/L

(4h)
[1]

LD50 2-Nonanone Rat Oral 3200 mg/kg [4][5]

LD50 2-Nonanone Rabbit Dermal >5,000 mg/kg [4]

LDLo 5-Nonanone Rat Oral 1 g/kg [6]

Skin and Eye Irritation
Based on data from analogues, 4-Ethylheptan-2-one is predicted to be a mild skin and eye

irritant.

Endpoint Analogue Species Result Reference

Skin Irritation 2-Heptanone - No irritant effect [1]

Skin Irritation 2-Nonanone Human
No skin irritation

(48h)
[4]

Skin Irritation 2-Nonanone -
Causes skin

irritation
[7]

Eye Irritation 2-Nonanone -
Causes serious

eye irritation
[7]

Sensitization
No positive sensitization data has been found for the analogue compounds.
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Endpoint Analogue Species Result Reference

Skin

Sensitization
2-Nonanone Human

Negative

(Maximization

Test)

[4]

Genotoxicity
The available data on structural analogues suggest that 4-Ethylheptan-2-one is unlikely to be

mutagenic.

Test Analogue
Metabolic
Activation

Result Reference

Ames Test

(OECD 471)
2-Heptanone

With and without

S9
Negative [8]

In vitro

Chromosome

Aberration

(OECD 473)

2-Heptanone
With and without

S9
Negative [8]

Metabolism
The metabolism of aliphatic ketones is a key factor in their toxicity. The primary route of

metabolism is through oxidation by cytochrome P450 enzymes in the liver.
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Phase I Metabolism

Phase II Metabolism

4-Ethylheptan-2-one

ω-1 Hydroxylation
CYP450

ω-HydroxylationCYP450

Reduction

Carbonyl Reductases
Hydroxy-ketone Metabolites

Secondary Alcohol

Di-ketone Metabolites

Further Oxidation

Excretion

Conjugated Metabolites

Glucuronidation / Sulfation
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Start

Animal Preparation
(e.g., Rats, fasted)

Single Oral Dose Administration

Observation Period (14 days)
Clinical signs, mortality

Data Analysis
(LD50 calculation)

End

 

Start

Animal Preparation
(e.g., Albino rabbits, shaved skin)

Application of Test Substance
(0.5 mL or 0.5 g)

4-hour Exposure Period
(Semi-occlusive dressing)

Observation Period (up to 14 days)
Scoring of erythema and edema

End
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Start

Animal Preparation
(e.g., Albino rabbits)

Instillation of Test Substance
(0.1 mL or 0.1 g into conjunctival sac)

Observation Period (up to 21 days)
Scoring of corneal opacity, iritis, conjunctival redness and chemosis

End
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Start

Preparation of Bacterial Strains
(e.g., Salmonella typhimurium, Escherichia coli)

Exposure to Test Substance
(with and without S9 metabolic activation)

Incubation

Scoring of Revertant Colonies

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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